Cas no 1171926-02-5 (2-(5-methyl-1H-pyrazol-1-yl)butanoic acid)

• Product Name: 2-(5-methyl-1H-pyrazol-1-yl)butanoic acid
• CAS No: 1171926-02-5
• MF: C₈H₁₂N₂O₂
• MW: 168.193081855774
• MDL: MFCD09701564
• CID: 3159052
• PubChem ID: 25247680
• Update Time: 2025-04-21

2-(5-methyl-1H-pyrazol-1-yl)butanoic acid Chemical and Physical Properties

Names and Identifiers

• 2-(5-methyl-1H-pyrazol-1-yl)butanoic acid
• STK351933
• CS-0264326
• 1171926-02-5
• EN300-92596
• 2-(5-methyl-1H-pyrazol-1-yl)butanoicacid
• WWB92602
• 2-(5-methylpyrazol-1-yl)butanoic acid
• Z1198221162
• AKOS005168029
• MFCD09701564

• MDL： MFCD09701564
• Inchi： 1S/C8H12N2O2/c1-3-7(8(11)12)10-6(2)4-5-9-10/h4-5,7H,3H2,1-2H3,(H,11,12)
• InChI Key： KUVOMGRDUQKIEG-UHFFFAOYSA-N
• SMILES： OC(C(CC)N1C(C)=CC=N1)=O

Computed Properties

• Exact Mass: 168.089877630Da
• Monoisotopic Mass: 168.089877630Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 12
• Rotatable Bond Count: 3
• Complexity: 172
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.3
• Topological Polar Surface Area: 55.1Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Amino acids, peptides, and analogues Amino acids and derivatives